1-(4-Methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C21H15N3O4S
• Molecular Weight: 405.4 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C21H15N3O4S/c1-11-22-23-21(29-11)24-17(12-7-9-13(27-2)10-8-12)16-18(25)14-5-3-4-6-15(14)28-19(16)20(24)26/h3-10,17H,1-2H3
• InChI Key: DSVJNQBETKQVPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=C(C=C5)OC

Description

1-(4-Methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a heterocyclic compound featuring a chromeno[2,3-c]pyrrole-3,9-dione core substituted with a 4-methoxyphenyl group at position 1 and a 5-methyl-1,3,4-thiadiazole moiety at position 2. This scaffold is notable for its structural complexity, combining fused aromatic systems with electron-rich substituents, which may influence its physicochemical and biological properties. Synthetic routes for analogous compounds often involve condensation reactions with hydrazine derivatives or hydrazonoyl chlorides under controlled conditions .

Biological Activity

The compound 1-(4-Methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex heterocyclic structure that has garnered attention for its potential biological activities. This article aims to summarize the available literature regarding its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C₁₂H₁₂N₂O₂S
• Molecular Weight : 248.30 g/mol
• CAS Number : 125488-05-3

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, including:

• Antimicrobial Activity : Studies have demonstrated that derivatives of thiadiazole compounds possess significant antibacterial and antifungal properties. For instance, related compounds have shown effectiveness against Gram-positive and Gram-negative bacteria as well as fungi .
• Anticancer Potential : The structural components of this compound suggest potential anticancer properties. Heterocycles containing thiadiazole have been reported to inhibit cancer cell proliferation in several studies .
• Anti-inflammatory Effects : Some derivatives have shown promise in reducing inflammation in various models. The presence of the methoxyphenyl group may enhance anti-inflammatory activity through modulation of inflammatory pathways .

The mechanisms through which this compound exerts its biological effects may include:

• Inhibition of Enzymatic Activity : Certain studies suggest that thiadiazole derivatives can inhibit enzymes involved in cellular proliferation and inflammation.
• Interaction with Cellular Targets : The compound may interact with specific receptors or proteins within cells, altering signaling pathways that lead to desired therapeutic effects.
• Reactive Oxygen Species (ROS) Modulation : Some research indicates that these compounds can modulate oxidative stress levels within cells, contributing to their anticancer and anti-inflammatory activities.

Antimicrobial Activity

A study examining the antimicrobial efficacy of thiadiazole derivatives showed that compounds similar to 1-(4-Methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibited significant inhibition against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values ranged from 10 to 50 µg/mL for effective compounds .

Anticancer Studies

In vitro studies on cancer cell lines revealed that the compound induced apoptosis in human cancer cells at concentrations as low as 20 µM. Mechanistic studies indicated that it may activate caspase pathways leading to programmed cell death .

Anti-inflammatory Research

In models of acute inflammation, compounds with similar structures demonstrated a reduction in pro-inflammatory cytokines (such as TNF-alpha and IL-6) by up to 40% compared to control groups . This suggests a promising avenue for further investigation into its use for inflammatory diseases.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against Gram-positive/negative bacteria
Anticancer	Induces apoptosis in cancer cells
Anti-inflammatory	Reduces pro-inflammatory cytokines

Scientific Research Applications

Pharmacological Applications

• Anticancer Activity
  • Several studies have indicated that compounds containing thiadiazole moieties exhibit potent anticancer properties. The presence of the chromeno-pyrrole structure in this compound enhances its ability to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.
• Antimicrobial Properties
  • The compound has demonstrated efficacy against a range of bacterial and fungal pathogens. Its mechanism of action involves disrupting microbial cell wall synthesis and interfering with metabolic pathways essential for microbial survival.
• Anti-inflammatory Effects
  • Research indicates that this compound may inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX), making it a candidate for treating inflammatory diseases.
• Neuroprotective Properties
  • Preliminary studies suggest that it may protect neuronal cells from oxidative stress and apoptosis, which could be beneficial in neurodegenerative conditions like Alzheimer's disease.

Synthetic Methodologies

The synthesis of 1-(4-Methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step reactions starting from readily available precursors:

Synthesis Overview

• Formation of Thiadiazole Ring:
  • The initial step involves the synthesis of the thiadiazole ring through cyclization reactions using appropriate hydrazine derivatives and carbon disulfide.
• Chromeno-Pyrrole Formation:
  • Subsequent steps involve the condensation of the thiadiazole derivative with chromeno-pyrrole frameworks to yield the target compound.

Case Study 1: Anticancer Activity

A study published in Molecules explored the anticancer potential of various thiadiazole derivatives. The results showed that compounds similar to 1-(4-Methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibited significant cytotoxicity against breast cancer cell lines (MCF-7) with IC50 values in the micromolar range.

Case Study 2: Antimicrobial Efficacy

Research conducted by Gupta et al. demonstrated that this compound displayed broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) were determined through standard broth dilution methods.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The target compound shares its core chromeno[2,3-c]pyrrole-3,9-dione structure with several derivatives, differing primarily in substituents:

AV-C (1-(2-Fluorophenyl)-2-(5-isopropyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione): Substitutions: 2-fluorophenyl (position 1) and 5-isopropyl-thiadiazole (position 2). Activity: Acts as a TRIF pathway agonist, inducing dose-dependent antiviral responses against Zika, Chikungunya, and Dengue viruses .

2-Methyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione: Substitutions: Phenyl (position 1) and 2-methyl (position 2). Synthesis: Reacted with hydrazine hydrate (3–7 equivalents) under heating, yielding variable isolated products (exact yields unspecified) .

Thiadiazole Derivatives (e.g., 13a–13d): Substitutions: Pyrazole-linked thiadiazoles with nitro or methyl groups. Synthesis: Prepared via hydrazonoyl chloride reactions in ethanol with triethylamine, yielding crystalline products .

Data Tables

Compound Name	Core Structure	Substituents (Position 1 / Position 2)	Synthesis Method	Yield	Biological Activity	Reference
1-(4-Methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (Target)	Chromeno[2,3-c]pyrrole-3,9-dione	4-MeO-Ph / 5-Me-thiadiazole	Hydrazine-based condensation	Unreported	Unknown
AV-C	Chromeno[2,3-c]pyrrole-3,9-dione	2-F-Ph / 5-isoPr-thiadiazole	Unspecified	Unreported	TRIF agonist (antiviral)
2-Methyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Chromeno[2,3-c]pyrrole-3,9-dione	Ph / 2-Me	Hydrazine hydrate (heated)	Variable	Unreported
Thiadiazole Derivatives (13a–13d)	Thiadiazole-pyrazole hybrid	Nitro-/methyl-substituted pyrazoles	Hydrazonoyl chloride + triethylamine	High	Pesticidal (inferred)

Q & A

Q. What are the established synthetic routes for 1-(4-methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione?

The compound is synthesized via multi-step heterocyclization. Key methods include:

• Step 1 : Formation of the chromeno-pyrrole-dione core via condensation of 4-methoxyphenylamine derivatives with substituted chromene precursors under acidic conditions .
• Step 2 : Introduction of the 5-methyl-1,3,4-thiadiazole moiety via nucleophilic substitution or cyclization with thiosemicarbazides and chloroacetic acid derivatives .
• Optimization : Yields are improved using sodium acetate as a base and DMF-acetic acid as a solvent system, with reflux times of 2–4 hours .

Q. How is the structural identity of this compound confirmed?

Structural validation employs:

• NMR Spectroscopy : $^1H$ and $^{13}C$ NMR to confirm substitution patterns (e.g., methoxy protons at δ 3.8–4.0 ppm, thiadiazole carbons at δ 160–170 ppm) .
• Mass Spectrometry (MS) : High-resolution MS to verify molecular ion peaks (e.g., [M+H]$^+$ matching calculated mass ± 0.001 Da) .
• Elemental Analysis : Carbon, hydrogen, nitrogen, and sulfur percentages must align with theoretical values (e.g., C: 60.2%, H: 3.5%, N: 10.8%, S: 8.1%) .

Advanced Research Questions

Q. What strategies resolve contradictions in reaction yields during scale-up synthesis?

Contradictions in yields often arise from:

• Solvent Polarity Effects : Lower yields in polar solvents (e.g., DMF) due to side reactions; switching to mixed solvents (DMF-acetic acid) improves regioselectivity .
• Temperature Control : Overheating (>120°C) degrades the thiadiazole ring; precise reflux conditions (80–100°C) are critical .
• Purification Challenges : Use recrystallization from ethanol-DMF (1:3 ratio) to isolate pure product .

Q. How can computational methods predict the compound’s reactivity in novel heterocyclic systems?

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO-LUMO gaps) to predict electrophilic/nucleophilic sites. For example, the thiadiazole ring’s sulfur atom shows high electrophilicity .
• Molecular Docking : Model interactions with biological targets (e.g., enzymes) to guide functionalization for activity studies .

Q. What analytical techniques quantify trace impurities in the final product?

• HPLC-MS : Use C18 columns with acetonitrile-water gradients (0.1% formic acid) to detect impurities <0.1% .
• X-ray Crystallography : Resolve crystal structures to identify stereochemical impurities (e.g., undesired diastereomers) .

Methodological Challenges

Q. How to optimize reaction conditions for introducing the 1,3,4-thiadiazole group without ring-opening?

• Protecting Groups : Temporarily protect the chromeno-pyrrole-dione’s ketone groups with trimethylsilyl chloride before thiadiazole synthesis .
• Catalyst Screening : Test Lewis acids (e.g., ZnCl$_2$) to accelerate cyclization while minimizing side reactions .

Q. What stability studies are required for long-term storage?

• Thermogravimetric Analysis (TGA) : Determine decomposition temperatures (>200°C indicates stability at room temperature) .
• Light Sensitivity : Store in amber vials under nitrogen; UV-Vis spectroscopy monitors photodegradation (λ~300 nm) .